Cas no 1784144-41-7 (tert-butyl N-methyl-N-1-(piperidin-3-yl)ethylcarbamate)

Tert-butyl N-methyl-N-1-(piperidin-3-yl)ethylcarbamate is a protected amine derivative featuring a tert-butyl carbamate (Boc) group, which enhances stability and facilitates selective deprotection under mild acidic conditions. The compound’s piperidine scaffold and N-methyl substitution contribute to its utility as an intermediate in pharmaceutical synthesis, particularly for bioactive molecules targeting neurological and receptor-modulating pathways. Its structural versatility allows for further functionalization, making it valuable in medicinal chemistry and drug discovery. The Boc group ensures compatibility with a range of reaction conditions, while the chiral center at the piperidin-3-yl position offers potential for stereoselective applications. This compound is typically handled under inert conditions to preserve its integrity.
tert-butyl N-methyl-N-1-(piperidin-3-yl)ethylcarbamate structure
1784144-41-7 structure
Product Name:tert-butyl N-methyl-N-1-(piperidin-3-yl)ethylcarbamate
CAS No:1784144-41-7
MF:C13H26N2O2
MW:242.357743740082
CID:6243949
PubChem ID:84078878
Update Time:2025-10-23

tert-butyl N-methyl-N-1-(piperidin-3-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-methyl-N-1-(piperidin-3-yl)ethylcarbamate
    • tert-butyl N-methyl-N-[1-(piperidin-3-yl)ethyl]carbamate
    • EN300-2006751
    • 1784144-41-7
    • Inchi: 1S/C13H26N2O2/c1-10(11-7-6-8-14-9-11)15(5)12(16)17-13(2,3)4/h10-11,14H,6-9H2,1-5H3
    • InChI Key: SIJDKZNLRIIDNW-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N(C)C(C)C1CNCCC1)=O

Computed Properties

  • Exact Mass: 242.199428076g/mol
  • Monoisotopic Mass: 242.199428076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 41.6Ų

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Additional information on tert-butyl N-methyl-N-1-(piperidin-3-yl)ethylcarbamate

Comprehensive Overview of tert-butyl N-methyl-N-1-(piperidin-3-yl)ethylcarbamate (CAS No. 1784144-41-7)

tert-butyl N-methyl-N-1-(piperidin-3-yl)ethylcarbamate (CAS No. 1784144-41-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperidine and carbamate functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and development.

The molecular structure of tert-butyl N-methyl-N-1-(piperidin-3-yl)ethylcarbamate includes a tert-butyl group, a methyl group, and a piperidin-3-yl moiety, which contribute to its stability and reactivity. These features make it a valuable building block in medicinal chemistry, particularly for the design of central nervous system (CNS) targeting agents. The compound’s CAS number, 1784144-41-7, is often used in patent filings and scientific literature, highlighting its importance in proprietary research.

One of the most searched questions about this compound revolves around its synthetic routes and purification methods. Researchers are keen to optimize the yield and purity of tert-butyl N-methyl-N-1-(piperidin-3-yl)ethylcarbamate to ensure its efficacy in downstream applications. Recent advancements in green chemistry have also sparked interest in developing environmentally friendly synthesis protocols for this compound, aligning with global sustainability trends.

In the pharmaceutical industry, tert-butyl N-methyl-N-1-(piperidin-3-yl)ethylcarbamate is often explored as a precursor for neuroactive compounds. Its piperidine ring is a common motif in drugs targeting neurological disorders, such as Alzheimer’s disease and Parkinson’s disease. This connection to high-impact medical research makes the compound a hot topic in academic and industrial circles.

Another area of interest is the compound’s solubility and stability under various conditions. These physicochemical properties are critical for formulating drug candidates and ensuring their bioavailability. Researchers frequently investigate the compound’s behavior in different solvents and its compatibility with other reagents, which are essential for scalable production.

The demand for tert-butyl N-methyl-N-1-(piperidin-3-yl)ethylcarbamate has also been driven by its role in peptide synthesis and proteomics. As the field of bioconjugation expands, this compound’s utility in creating modified peptides and proteins has become increasingly relevant. This aligns with the growing focus on precision medicine and targeted therapies, which rely on highly specific molecular interactions.

From a market perspective, the compound’s applications in high-throughput screening and combinatorial chemistry have made it a sought-after reagent. Companies specializing in contract research and custom synthesis often list tert-butyl N-methyl-N-1-(piperidin-3-yl)ethylcarbamate in their catalogs, catering to the needs of drug discovery programs worldwide.

In summary, tert-butyl N-methyl-N-1-(piperidin-3-yl)ethylcarbamate (CAS No. 1784144-41-7) is a multifaceted compound with broad applications in pharmaceutical research and development. Its unique structural features, combined with its relevance to cutting-edge scientific inquiries, ensure its continued prominence in the chemical and life sciences. As research into neurological therapeutics and bioconjugation techniques advances, this compound is poised to play an even more critical role in shaping future innovations.

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